Ethyl 3-hydroxybutyrate Ethyl 3-hydroxybutyrate Ethyl 3-hydroxybutyrate is a clear colorless liquid. (NTP, 1992)
Ethyl 3-hydroxybutyrate is the fatty acid ethyl ester of 3-hydroxybutyric acid. It has a role as a metabolite. It is functionally related to a 3-hydroxybutyric acid.
Ethyl 3-hydroxybutyrate is a natural product found in Camellia sinensis, Opuntia ficus-indica, and Aeromonas veronii with data available.
ethyl 3-hydroxybutanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
Brand Name: Vulcanchem
CAS No.: 5405-41-4
VCID: VC21195522
InChI: InChI=1S/C6H12O3/c1-3-9-6(8)4-5(2)7/h5,7H,3-4H2,1-2H3
SMILES: CCOC(=O)CC(C)O
Molecular Formula: C6H12O3
Molecular Weight: 132.16 g/mol

Ethyl 3-hydroxybutyrate

CAS No.: 5405-41-4

Cat. No.: VC21195522

Molecular Formula: C6H12O3

Molecular Weight: 132.16 g/mol

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Ethyl 3-hydroxybutyrate - 5405-41-4

Specification

Description Ethyl 3-hydroxybutyrate is a clear colorless liquid. (NTP, 1992)
Ethyl 3-hydroxybutyrate is the fatty acid ethyl ester of 3-hydroxybutyric acid. It has a role as a metabolite. It is functionally related to a 3-hydroxybutyric acid.
Ethyl 3-hydroxybutyrate is a natural product found in Camellia sinensis, Opuntia ficus-indica, and Aeromonas veronii with data available.
ethyl 3-hydroxybutanoate is a metabolite found in or produced by Saccharomyces cerevisiae.
CAS No. 5405-41-4
Molecular Formula C6H12O3
Molecular Weight 132.16 g/mol
IUPAC Name ethyl 3-hydroxybutanoate
Standard InChI InChI=1S/C6H12O3/c1-3-9-6(8)4-5(2)7/h5,7H,3-4H2,1-2H3
Standard InChI Key OMSUIQOIVADKIM-UHFFFAOYSA-N
SMILES CCOC(=O)CC(C)O
Canonical SMILES CCOC(=O)CC(C)O
Boiling Point 338 °F at 760 mmHg (NTP, 1992)
170.00 to 175.00 °C. @ 760.00 mm Hg
Flash Point 148 °F (NTP, 1992)

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